Cas no 1379149-85-5 (2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol)

• Product Name: 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol
• CAS No: 1379149-85-5
• MF: C₉H₁₂FNO₂
• MW: 185.20
• CID: 5092513
• PubChem ID: 82406257
• Update Time: 2025-06-27

2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(2-fluoro-4-methoxyphenyl)ethanol
• 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol

• Inchi： 1S/C9H12FNO2/c1-13-6-2-3-7(8(10)4-6)9(12)5-11/h2-4,9,12H,5,11H2,1H3
• InChI Key： IADISSAJOPSPDH-UHFFFAOYSA-N
• SMILES： C1(=CC(F)=C(C=C1)C(O)CN)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol

Comprehensive Overview of 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol (CAS No. 1379149-85-5)

The compound 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol (CAS No. 1379149-85-5) is a fluorinated aromatic amine-alcohol derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 2-fluoro-4-methoxyphenyl moiety and the aminoethanol side chain, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol is its structural similarity to known pharmacophores. The presence of both fluoro and methoxy substituents on the aromatic ring enhances its binding affinity to biological targets, while the aminoethanol group provides a handle for further functionalization. This combination makes it a valuable building block for medicinal chemists exploring new treatments for conditions like Alzheimer's disease and diabetes, which are among the most searched health topics globally.

From a synthetic chemistry perspective, the preparation of CAS No. 1379149-85-5 typically involves multi-step organic transformations. Common synthetic routes may start from 2-fluoro-4-methoxybenzaldehyde, followed by reductive amination or nitro reduction strategies to introduce the aminoethanol functionality. The compound's purity and stability are crucial factors for its successful application, leading many researchers to investigate advanced analytical techniques like HPLC-MS and NMR for quality control.

The physicochemical properties of 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol contribute to its research utility. With moderate water solubility due to its polar amino and hydroxyl groups, yet sufficient lipophilicity from the aromatic system, it demonstrates balanced properties for drug-like molecules. This balance is particularly important in contemporary drug development, where researchers frequently search for "drug-likeness" and "ADME properties" optimization strategies.

In the context of green chemistry initiatives, which have become a major focus in chemical research, 1379149-85-5 presents opportunities for developing more sustainable synthetic methodologies. Researchers are exploring catalytic approaches and bio-based alternatives for its production, addressing the growing demand for environmentally friendly chemical processes. This aligns with current trends where terms like "green synthesis" and "sustainable chemistry" show increasing search volumes in scientific databases.

The safety profile of 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol is another area of investigation. While not classified as hazardous under standard regulations, proper handling procedures are recommended, as with all chemical substances. Material Safety Data Sheets (MSDS) provide essential guidance for researchers working with this compound, a topic frequently searched by laboratory personnel concerned with workplace safety.

Looking toward future applications, CAS No. 1379149-85-5 shows promise in materials science beyond its pharmaceutical potential. The combination of aromatic fluorination and methoxylation, coupled with the versatile aminoethanol group, could enable its use in designing advanced functional materials. This possibility resonates with current research trends in smart materials and nanotechnology, areas experiencing rapid growth and high search interest.

For researchers sourcing 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol, quality assurance is paramount. Reputable suppliers typically provide comprehensive analytical data, including chromatographic purity and spectroscopic characterization. The compound's stability under various storage conditions is another frequently searched aspect, as proper storage ensures research reproducibility and data reliability.

In conclusion, 1379149-85-5 represents an important chemical entity with diverse research applications. Its structural features make it valuable for drug discovery, while its synthetic accessibility allows for various modifications. As research continues to explore its full potential, this compound will likely remain relevant in addressing current scientific challenges and meeting the demands of evolving research trends in medicinal chemistry and beyond.